1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide

• IUPAC Name: 1-methyl-N-[[1-(thiophen-3-ylmethyl)piperidin-4-yl]methyl]imidazole-4-sulfonamide
• InChI: InChI=1S/C15H22N4O2S2/c1-18-10-15(16-12-18)23(20,21)17-8-13-2-5-19(6-3-13)9-14-4-7-22-11-14/h4,7,10-13,17H,2-3,5-6,8-9H2,1H3
• InChI Key: OIXWCUWRGCPYPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)S(=O)(=O)NCC2CCN(CC2)CC3=CSC=C3
• Molecular Formula: C15H22N4O2S2
• Molecular Weight: 354.5 g/mol

Description

1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H22N4O2S2 and its molecular weight is 354.49. The purity is usually 95%.
BenchChem offers high-quality 1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-methyl-N-((1-(thiophen-3-ylmethyl)piperidin-4-yl)methyl)-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Metabolism and Disposition Studies

The compound has been studied for its metabolic and dispositional characteristics in humans. In research involving the disposition and metabolism of SB-649868, a novel orexin 1 and 2 receptor antagonist (a chemical structure related to the one ), it was found that the drug-related material is almost entirely eliminated over a period of 9 days, primarily through feces. This study provided insights into the metabolic pathways and excretion patterns of such compounds, highlighting the formation of unique metabolites and indicating extensive metabolism with negligible amounts of the drug being excreted unchanged. This knowledge is crucial for understanding the pharmacokinetics and potential therapeutic implications of related sulfonamide compounds (Renzulli et al., 2011).

Cardiovascular Applications

Compounds with similar structures have been investigated for their cardiovascular effects. The hemodynamic parameters after the administration of AR-L 115 BS in patients with acute myocardial infarction were studied, revealing that the compound reduced the preload of the heart and increased the cardiac output. This indicates a potential for such compounds in cardiovascular therapy, combining positive-inotropic and vasodilating actions (Nebel et al., 1981).

Anticoagulant Effects

MD 805, another compound with a similar structure, was used in patients with chronic renal failure undergoing maintenance hemodialysis. It was found to have a stable antithrombin effect without significant interindividual differences in coagulation time. This indicates the potential of such compounds in anticoagulation therapy for patients on hemodialysis (Matsuo et al., 1986).